N-[4-(allyloxy)-3-ethoxybenzyl]-1-butanamine hydrochloride

• IUPAC Name: N-[(3-ethoxy-4-prop-2-enoxyphenyl)methyl]butan-1-amine;hydrochloride
• InChI: InChI=1S/C16H25NO2.ClH/c1-4-7-10-17-13-14-8-9-15(19-11-5-2)16(12-14)18-6-3;/h5,8-9,12,17H,2,4,6-7,10-11,13H2,1,3H3;1H
• InChI Key: LYKKBOXMAPIKPT-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCC1=CC(=C(C=C1)OCC=C)OCC.Cl
• Molecular Formula: C16H26ClNO2
• Molecular Weight: 299.83 g/mol

Description

N-[4-(allyloxy)-3-ethoxybenzyl]-1-butanamine hydrochloride is a synthetic compound that has been extensively studied for its potential use in scientific research. The compound is also referred to as AEBP1 or 4-Allyloxy-3-ethoxybenzylamine hydrochloride. AEBP1 has been found to have a wide range of biochemical and physiological effects, and its mechanism of action is of great interest to researchers.

Mechanism of Action

The exact mechanism of action of AEBP1 is not fully understood, but it is believed to interact with various targets in the body, including neurotransmitter receptors and enzymes. AEBP1 has been found to modulate the activity of certain neurotransmitter receptors, such as the GABA-A receptor, which plays a key role in regulating neuronal activity. AEBP1 has also been found to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
AEBP1 has been found to have a wide range of biochemical and physiological effects. In neuroscience, AEBP1 has been found to modulate the activity of certain neurotransmitter receptors, leading to changes in neuronal activity. In cancer research, AEBP1 has been shown to inhibit the growth of cancer cells, possibly through the induction of apoptosis. AEBP1 has also been found to interact with various targets in the body, leading to changes in enzyme activity and gene expression.

Advantages and Limitations for Lab Experiments

AEBP1 has several advantages for use in lab experiments, including its high purity and stability. AEBP1 is also relatively easy to synthesize, making it readily available for use in research. However, one limitation of AEBP1 is its potential toxicity, which needs to be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on AEBP1. One area of interest is the development of AEBP1-based drugs for the treatment of neurological disorders and cancer. Another area of interest is the study of the mechanism of action of AEBP1, as this could provide insights into the function of neurotransmitter receptors and enzymes in the body. Additionally, further research is needed to determine the potential side effects and toxicity of AEBP1, as this could impact its use in future research and drug development.
Conclusion
N-[4-(allyloxy)-3-ethoxybenzyl]-1-butanamine hydrochloride, or AEBP1, is a synthetic compound that has been extensively studied for its potential use in scientific research. AEBP1 has been found to have a wide range of biochemical and physiological effects, and its mechanism of action is of great interest to researchers. While there are limitations to its use in lab experiments, AEBP1 has several advantages that make it a promising candidate for future research and drug development.

Scientific Research Applications

AEBP1 has been studied for its potential use in various scientific research fields such as neuroscience, cancer research, and drug discovery. In neuroscience, AEBP1 has been found to modulate the activity of certain neurotransmitter receptors, making it a potential candidate for the treatment of neurological disorders. In cancer research, AEBP1 has been shown to inhibit the growth of cancer cells, making it a promising candidate for the development of anticancer drugs. AEBP1 has also been studied for its potential use in drug discovery, as it has been found to interact with various targets in the body.